Cas no 1251923-22-4 (5-(2-Chloroacetyl)furan-3-carboxamide)

5-(2-Chloroacetyl)furan-3-carboxamide structure

1251923-22-4 structure

Product Name:5-(2-Chloroacetyl)furan-3-carboxamide

CAS No:1251923-22-4

MF:C₇H₆ClNO₃

MW:187.580440998077

CID:5055135

Update Time:2023-08-25

5-(2-Chloroacetyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-(2-chloroacetyl)furan-3-carboxamide
- NE56830
- 5-(2-Chloroacetyl)furan-3-carboxamide
- Inchi： 1S/C7H6ClNO3/c8-2-5(10)6-1-4(3-12-6)7(9)11/h1,3H,2H2,(H2,9,11)
- InChI Key： GNQIVGTUDJQYRS-UHFFFAOYSA-N
- SMILES： ClCC(C1=CC(C(N)=O)=CO1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 207
XLogP3: 0.5
Topological Polar Surface Area: 73.3

5-(2-Chloroacetyl)furan-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B422238-25mg	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4		25mg	$ 70.00	2022-06-07
TRC	B422238-50mg	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4		50mg	$ 95.00	2022-06-07
TRC	B422238-250mg	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4		250mg	$ 365.00	2022-06-07
Enamine	EN300-65989-0.05g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.05g	$101.0	2023-02-13
Enamine	EN300-65989-0.1g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.1g	$152.0	2023-02-13
Enamine	EN300-65989-0.25g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.25g	$216.0	2023-02-13
Enamine	EN300-65989-0.5g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	0.5g	$407.0	2023-02-13
Enamine	EN300-65989-1.0g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	1.0g	$528.0	2023-02-13
Enamine	EN300-65989-2.5g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	2.5g	$1034.0	2023-02-13
Enamine	EN300-65989-5.0g	5-(2-chloroacetyl)furan-3-carboxamide	1251923-22-4	95%	5.0g	$1530.0	2023-02-13

5-(2-Chloroacetyl)furan-3-carboxamide Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

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